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Compound of Interest

Compound Name: Lithium chromate hydrate

Cat. No.: B8008385 Get Quote

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Removal

of Water of Hydration / Preparation of Anhydrous

Safety Directive (Critical)
STOP AND READ: This protocol involves Hexavalent Chromium (Cr(VI)).[1]

Hazard Class: Known Human Carcinogen, Strong Oxidizer.

Mandatory PPE: N95/P100 respirator (if powder handling is open), double nitrile gloves,

safety goggles, and a lab coat.

Containment: All weighing and transfer operations must be performed inside a certified

chemical fume hood.

Waste: Do not dispose of down the drain. All waste must be segregated as "Heavy Metal /

Oxidizer" waste.

The Dehydration Protocol
"Why does my sample turn into a hard yellow rock?"
The Expert Insight: Lithium Chromate Dihydrate has a "pseudo-melting" point around 74.6°C. If

you heat it rapidly past this temperature, the crystal lattice collapses, and the salt dissolves in
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its own water of hydration (fusion). Upon further heating, the water boils off, leaving a fused,

hard anhydrous cake that is difficult to grind.

The Solution: You must dehydrate below the fusion point or use a vacuum to lower the vapor

pressure required for water removal.

Optimized Workflow (Standard Operating Procedure)
Equipment Required:

Vacuum Oven (Preferred) or Convection Oven.

Analytical Balance (4 decimal places).

Desiccator with active desiccant (Silica gel or

).

Glass or Porcelain weighing dish (Avoid Aluminum due to oxidation risk).

Step-by-Step Procedure
Tare & Weigh: Weigh your empty crucible (

). Add

and record the initial mass (

).

The "Slow-Ramp" Dehydration:

Phase A (Surface Water): Set oven to 60°C for 1 hour. This removes loosely bound

surface moisture without triggering fusion.

Phase B (Dehydration): Ramp temperature to 110°C at a rate of 1°C/min. Hold for 2–4

hours.

Alternative (Vacuum Oven): Set to 80°C under full vacuum (<10 mbar). This allows water

removal without reaching the fusion temperature.
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Cooling (Critical): Transfer immediately to a desiccator.

is deliquescent (it pulls water from air aggressively).[2] Cooling in open air will result in
immediate re-hydration.

Verification: Weigh the cooled sample (

). Calculate % mass loss.

Data & Validation
Use this table to validate if your sample is fully anhydrous.

Parameter Value Notes

Formula Starting Material

MW (Dihydrate) ~165.92 g/mol

MW (Anhydrous) ~129.88 g/mol Target Material

Water Mass (2

)
36.03 g/mol

Theoretical Mass Loss 21.71% Target Weight Loss

Melting Point (Hydrate) 74.6°C Decomposes/Fuses

Melting Point (Anhydrous) >480°C Stable up to high heat

Visualizing the Workflow
The following diagram illustrates the critical decision paths to avoid sample fusion.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/products/pd180810119086-lithium-chromate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8008385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Li2CrO4·2H2O

Select Method

Vacuum Oven
(Rec. for High Purity)

Convection Oven
(Standard Lab)

Heat to 80°C
Vacuum <10 mbar

Time: 3 hrs

Step 1: 60°C (1 hr)
(Avoid Fusion)

Cool in Desiccator

Step 2: Ramp to 110°C
(1°C/min)

Did sample melt/fuse?

Grind Hard Cake
(Hazardous Dust!)

Yes (Temp > 75°C too fast)

No (Powder remains)

Calc Mass Loss
Target: ~21.7%

Anhydrous Li2CrO4
Ready for Use
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Figure 1: Decision logic for thermal dehydration, highlighting the risk of fusion (melting in crystal

water) if heating rates are uncontrolled.

Troubleshooting & FAQ
Q1: My sample turned green. Is it still usable?
Diagnosis:Contamination / Reduction. Explanation: Hexavalent Chromium (Yellow, Cr

) has reduced to Trivalent Chromium (Green, Cr

). This usually happens if organic matter (paper, dust, or reducing solvents) was present in the
crucible during heating. Action: Discard the sample (as hazardous waste). The stoichiometry is
now compromised. Ensure crucibles are chemically clean before use.

Q2: I dried it for 4 hours, but the weight is increasing
while I weigh it.
Diagnosis:Deliquescence. Explanation: Anhydrous Lithium Chromate is extremely hygroscopic.

It will scavenge moisture from the air within seconds. Action:

Weigh the sample inside a closed weighing bottle.

Tare the bottle lid, place the hot sample in, close the lid, cool in a desiccator, then weigh the

closed assembly.

Q3: Can I just heat it to 200°C to be faster?
Diagnosis:Risk of Fusion. Explanation: While the anhydrous salt is stable at 200°C, the

hydrated starting material will dissolve in its own water at ~75°C. If you plunge the dihydrate

into a 200°C oven, you will get a fused, glass-like puck that is difficult to remove from the

crucible without generating dangerous dust.

Q4: How do I store the anhydrous material?
Recommendation: Store in a tightly sealed container with a Parafilm seal, placed inside a

secondary desiccator cabinet. If the powder turns from bright yellow to a dull, clumpy orange-

yellow, it has likely absorbed moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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